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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxytrimethylsilane (MTMS), a member of the organosilane family, is a versatile reagent
utilized in a variety of applications, including organic synthesis as a protecting group for
alcohols and in the production of specialty coatings.[1][2] Its utility is accompanied by specific
hazards that necessitate a thorough understanding of its properties and strict adherence to
safety protocols. This guide provides an in-depth overview of the safety data for
methoxytrimethylsilane and detailed precautions for its handling to ensure the well-being of
laboratory and manufacturing personnel.

Physical and Chemical Properties

Methoxytrimethylsilane is a clear, colorless, and highly flammable liquid with a faint, sweet
aroma.[1] Its volatility at room temperature, underscored by a low boiling point and high vapor
pressure, demands careful handling to prevent the release of flammable vapors.[1]
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Property Value Source
Molecular Formula C4H120Si [11[3]
Molecular Weight 104.22 g/mol [3][4]
N , 55-58 °C (131 - 136.4 °F) at
Boiling Point [2][5]
760 mmHg

. -11 °C (12.2 °F) to -20 °C (-4.0
Flash Point [5]
°F) (closed cup)

Vapor Pressure 76 mmHg at 25 °C [3][5]
Density 0.756 g/mL at 25 °C [2][3]
Refractive Index n20/D 1.366 [2]

. Reacts with water.[3] Miscible
Solubility _ [2][3][6]
with cyclopentane.[2][6]

Hazard Identification and Toxicity

Methoxytrimethylsilane is classified as a highly flammable liquid and vapor (GHS Category
2).[5][7] It is also a skin and eye irritant (GHS Category 2) and may cause respiratory tract
irritation.[5][7][8]

Key Hazards:

o Flammability: The low flash point indicates that flammable vapors can ignite at temperatures
well below ambient conditions. Vapors are heavier than air and can travel to an ignition
source and flash back.[8][9]

e Health Hazards:

o Inhalation: Vapors can cause headaches, dizziness, and irritation to the respiratory tract.

[8]
o Skin Contact: Causes skin irritation, which may manifest as redness and dryness.[7][8]

o Eye Contact: Causes serious eye irritation.[5][7][8]
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o Ingestion: May cause irritation of the digestive tract.[8] Oral toxicity is associated with
methanol, a hydrolysis product, which can cause nausea, vomiting, headache, and visual
disturbances, including blindness.[10]

o Reactivity: Methoxytrimethylsilane reacts with water and moisture to produce methanol
and other byproducts. This reaction is a significant concern as methanol is toxic. It is
incompatible with strong oxidizing agents, strong acids, and alkalis.[5][7]

Safe Handling and Storage Protocols

Adherence to stringent handling and storage protocols is critical to mitigate the risks associated
with methoxytrimethylsilane.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[8]
[11]

o Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of any potential exposure.[8][11]

o Use spark-proof tools and explosion-proof equipment.[5][8] All equipment used when
handling the product must be grounded to prevent static discharge.[11][12]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory.[8][11] Contact lenses should not be
worn.[11]

e Hand Protection: Neoprene or nitrile rubber gloves should be worn to prevent skin contact.
[11]

» Skin and Body Protection: A lab coat or other appropriate protective clothing is required. For
large-scale operations, anti-static protective clothing may be necessary.[7]

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
a NIOSH-certified organic vapor respirator should be used.[11]
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Storage

» Store in a cool, dry, well-ventilated area designated as a flammables area.[5][8]

o Keep containers tightly closed and sealed under an inert atmosphere to protect from
moisture.[1][5]

o Store away from sources of ignition, heat, sparks, and open flames.[5][8]

e Incompatible materials such as strong oxidizing agents and strong acids must be stored
separately.[5][11]

Emergency Procedures
First Aid Measures

e Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If not breathing, give artificial respiration. Seek immediate medical
attention.[7][8]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention.[7][8]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8][11]

« Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[7][8]

o Note to Physician: This product reacts with water in the stomach to form methanol.
Treatment should be based on blood methanol levels and acid-base balance.[10]

Spill and Leak Response

o Small Spills:

o Eliminate all ignition sources.
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o Ventilate the area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or earth.[8] Do not use combustible materials like paper towels.[1]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[5]

o Large Spills:
o Evacuate the area immediately.
o Contact emergency services.

o Prevent the spill from entering drains or waterways.[11]

Fire Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[7] Do not
use a direct stream of water, as it will react with the material.[7] Water spray can be used to
cool containers exposed to heat.[7]

» Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Logical Workflow for Handling
Methoxytrimethylsilane

The following diagram illustrates the logical progression of safety and handling procedures for
methoxytrimethylsilane.
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Handling Methoxytrimethylsilane
Risk Assessment
(Review SDS)

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Engineering Controls
(Fume Hood, Eyewash/Shower)

Safe Handling Practices
(Grounding, Spark-Proof Tools)

Proper Storage Personnel Exposure
(Flammables Cabinet, Inert Atmosphere) P

Spill Response First Aid Fire Response
(Absorb, Collect, Dispose) (Flush, Fresh Air, Medical Attention) (Extinguish, Evacuate)

_____________

Emergency Preparedness
(Spill Kit, Fire Extinguisher)

i
iContaminated
| Clothing

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of methoxytrimethylsilane.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b155595?utm_src=pdf-body-img
https://www.benchchem.com/product/b155595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methoxytrimethylsilane is a valuable chemical reagent, but its hazardous properties require a
comprehensive understanding and implementation of safety protocols. By adhering to the
guidelines outlined in this technical guide, researchers, scientists, and drug development
professionals can minimize risks and ensure a safe working environment. Always consult the
most current Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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